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Compound of Interest

Compound Name: GSK-3484862

Cat. No.: B2732884 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of GSK-3484862, a potent and selective DNA methyltransferase 1 (DNMT1) inhibitor,

are critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

Given the absence of a publicly available, specific Safety Data Sheet (SDS) with detailed

disposal instructions, this guide provides a comprehensive set of procedures based on general

best practices for the disposal of hazardous chemical waste. These recommendations are

derived from the chemical nature of GSK-3484862 as a dicyanopyridine-containing compound

and its biological activity as a DNMT1 inhibitor.

GSK-3484862, with the CAS number 2170136-65-7, is a non-covalent inhibitor used in cancer

research to induce DNA hypomethylation.[1] Due to its biological activity and chemical

structure, all forms of GSK-3484862 waste, including the pure compound, solutions, and

contaminated materials, should be treated as hazardous chemical waste.

Key Handling and Disposal Information
The following table summarizes essential information for the safe handling and disposal of

GSK-3484862.
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Parameter Guideline

Chemical Name GSK-3484862

CAS Number 2170136-65-7

Molecular Formula C19H19N5OS

Primary Hazard
Biologically active compound; treat as

hazardous chemical waste.

Personal Protective Equipment (PPE)
Chemical-resistant gloves, safety goggles, and

a lab coat are mandatory.

Spill Cleanup
Use an inert absorbent material for spills. Avoid

generating dust.

Waste Classification Hazardous Chemical Waste

Step-by-Step Disposal Procedures
Adherence to the following step-by-step procedures is crucial for the safe disposal of GSK-
3484862.

Unused or Expired GSK-3484862 (Pure Compound)
Do not dispose of down the drain or in regular trash.

Keep the compound in its original, clearly labeled container.

If the original container is compromised, transfer the material to a new, compatible, and

properly labeled waste container. The label should include "Hazardous Waste," the chemical

name "GSK-3484862," and the CAS number "2170136-65-7."

Store the waste container in a designated, secure, and well-ventilated hazardous waste

accumulation area, away from incompatible materials.

Arrange for disposal through your institution's Environmental Health and Safety (EHS) office

or a licensed chemical waste disposal contractor.
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Contaminated Laboratory Materials
Solid Waste: Items such as gloves, weighing paper, pipette tips, and paper towels

contaminated with GSK-3484862 should be collected in a designated, clearly labeled

hazardous waste bag or container.

Sharps: Needles, syringes, or other sharps contaminated with GSK-3484862 must be

disposed of in a designated sharps container that is puncture-resistant and leak-proof.

Glassware: Contaminated glassware should be decontaminated by rinsing with a suitable

solvent (e.g., ethanol or acetone) three times. The rinsate must be collected as hazardous

liquid waste. After decontamination, the glassware can be washed according to standard

laboratory procedures. Heavily contaminated or broken glassware that cannot be safely

decontaminated should be disposed of as solid hazardous waste.

Solutions Containing GSK-3484862
Aqueous and Organic Solutions: All solutions containing GSK-3484862, regardless of

concentration, must be collected as hazardous liquid waste.

Waste Segregation: Do not mix GSK-3484862 waste with other waste streams unless you

are certain they are compatible. It is best practice to collect it in a dedicated waste container.

Container and Labeling: Use a designated, leak-proof, and clearly labeled container for liquid

waste. The label must include "Hazardous Waste," the chemical name "GSK-3484862," and

the names and approximate concentrations of all other components in the solution (e.g.,

DMSO, saline).

Storage and Disposal: Store the sealed waste container in a designated hazardous waste

accumulation area. Arrange for disposal through your institution's EHS office or a licensed

chemical waste contractor.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of GSK-
3484862 and associated waste.
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Caption: Disposal workflow for GSK-3484862 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of GSK-3484862: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2732884#gsk-3484862-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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